Cas no 2137599-66-5 (Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1))

• Product Name: Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1)
• CAS No: 2137599-66-5
• MF: C₁₁H₂₀ClNO
• MW: 217.735602378845
• CID: 5257363
• Update Time: 2025-06-08

Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1)

• Inchi： 1S/C11H19NO.ClH/c1-10(2)8-3-5-11(10,6-4-8)9(13)7-12;/h8H,3-7,12H2,1-2H3;1H
• InChI Key： YJYMSAIFPIUNGP-UHFFFAOYSA-N
• SMILES： C(C12CCC(CC1)C2(C)C)(=O)CN.Cl

Additional information on Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1)

Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 2137599-66-5 is known as Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1). This molecule has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. The presence of a bicyclic framework with dimethyl substitution at the 7th position of the heptane ring contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further derivatization and study.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The bicyclo[2.2.1]heptane moiety is particularly noteworthy due to its structural complexity and the potential for diverse interactions with biological targets. The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and drug discovery processes.

One of the most compelling aspects of Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1) is its potential as a lead compound for the development of new therapeutic agents. Researchers have been exploring its pharmacological properties to identify possible applications in treating a range of diseases. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly intriguing given the increasing demand for targeted therapies that can modulate inflammatory responses without causing significant side effects.

The structural features of this molecule also make it an attractive candidate for further chemical modifications. The presence of both an amino group and a ketone moiety provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced potency and selectivity. For example, modifications at the amino group can be used to introduce various pharmacophores that interact with specific biological targets, while the ketone can be transformed into other functional groups to alter the compound's metabolic stability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1) with greater accuracy. These computational methods leverage large datasets of known bioactive compounds to identify potential binding interactions between the molecule and biological targets such as enzymes and receptors. Such predictions can significantly accelerate the drug discovery process by highlighting promising candidates for further experimental validation.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical synthesis. The bicyclic framework provides a stable platform for constructing more complex molecules through various organic reactions such as cyclization, alkylation, and oxidation. These synthetic strategies are essential for developing new materials and intermediates that are used in pharmaceuticals, agrochemicals, and other industrial applications.

The hydrochloride salt form of this compound offers several advantages in terms of handling and storage. The chloride ion helps to stabilize the molecule by forming strong ionic interactions with the amino group, thereby enhancing its solubility in polar solvents. This property is particularly useful in pharmaceutical formulations where solubility plays a critical role in drug delivery and absorption.

Future research on Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1) is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically varying different functional groups within the molecule, researchers can gain insights into how structural changes affect biological activity. These studies will not only help to identify more potent derivatives but also provide a deeper understanding of the molecular mechanisms underlying drug action.

The growing interest in natural product-inspired scaffolds has also influenced research on this compound. Many biologically active molecules are derived from natural products due to their complex structures and unique biological activities. The bicyclo[2.2.1]heptane framework is found in several natural products known for their pharmacological effects, suggesting that derivatives of this compound may exhibit similar benefits.

In conclusion, Ethanone, 2-amino-1-(7,7-dimethylbicyclo[2.2.1]hept-1-yl)-, hydrochloride (1:1) represents a promising area of research with significant potential in both academic and industrial settings. Its unique structural features make it a valuable scaffold for developing new therapeutic agents and synthetic intermediates. As computational methods continue to improve and our understanding of biological targets deepens, compounds like this one are likely to play an increasingly important role in advancing chemical biology and pharmaceutical science.